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Compound of Interest

Compound Name: Dynarrestin

Cat. No.: B607234

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential safety and logistical information for
the proper disposal of Dynarrestin, a potent and selective reversible inhibitor of cytoplasmic
dyneins 1 and 2.[1][2]

Chemical and Physical Properties

A thorough understanding of a compound's properties is the first step toward safe handling and

disposal.
Property Value
Molecular Formula C22H23F2N302S[3]
Molecular Weight 431.50 g/mol
Appearance Solid[3]
Storage Temperature Powder: -20°C; In solvent: -80°C[3]
N Unstable in solutions; freshly prepared solutions
Solubility
are recommended.[4]
- Stable under recommended storage conditions.
Stability

[3]
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Hazard Identification and Safety Precautions

Dynarrestin is classified with the following hazards according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS):

¢ Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]
o Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[3]

» Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[3]
Precautionary Statements:
e P264: Wash skin thoroughly after handling.[3]
o P270: Do not eat, drink or smoke when using this product.[3]
e P273: Avoid release to the environment.[3]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[3]

e P330: Rinse mouth.[3]
e P391: Collect spillage.[3]
o P501: Dispose of contents/container to an approved waste disposal plant.[3]

Due to its high aquatic toxicity, it is critical to prevent Dynarrestin from entering waterways. All
personnel handling this compound should wear appropriate personal protective equipment
(PPE), including gloves, lab coats, and eye protection.

Experimental Protocol for Proper Disposal

While specific, detailed experimental protocols for the disposal of Dynarrestin are not readily
available in the provided search results, a standard procedure based on its safety data sheet
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(SDS) and general laboratory safety guidelines should be followed. The primary directive is to
dispose of Dynarrestin and its containers at an approved waste disposal plant.[3]

Step-by-Step Disposal Guidance:
e Segregation of Waste:

o All waste materials contaminated with Dynarrestin, including unused product, solutions,
contaminated labware (e.g., pipette tips, tubes), and personal protective equipment (PPE),
should be segregated from general laboratory waste.

o This waste should be designated as hazardous chemical waste due to its acute oral
toxicity and severe aquatic toxicity.

» Waste Collection:
o Collect all Dynarrestin waste in a dedicated, clearly labeled, and leak-proof container.

o The container should be marked with the name "Dynarrestin” and the appropriate hazard
symbols (e.g., "Toxic," "Dangerous for the Environment").

o Solid waste, such as contaminated gloves and wipes, should be placed in a designated
solid waste container.

o Liquid waste containing Dynarrestin should be collected in a separate, compatible liquid
waste container. Do not mix with incompatible materials such as strong acids/alkalis or
strong oxidizing/reducing agents.[3]

o Storage of Waste:

o Store the sealed waste container in a designated hazardous waste accumulation area
within the laboratory.

o This area should be secure, well-ventilated, and away from drains and sources of ignition.

[3]

e Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the
Dynarrestin waste.

o Provide them with the Safety Data Sheet (SDS) for Dynarrestin to ensure they can
handle and dispose of it in accordance with all local, state, and federal regulations.

e Decontamination:

o Thoroughly decontaminate all surfaces and equipment that may have come into contact
with Dynarrestin. Use an appropriate cleaning agent and collect the cleaning materials as
hazardous waste.

Logical Workflow for Dynarrestin Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of Dynarrestin waste.
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Dynarrestin Disposal Workflow

Dynarrestin Waste Generated

Segregate as Hazardous Waste Decontaminate Work Area
(Toxic, Aquatic Hazard) and Equipment

Collect Solid Waste Collect Liquid Waste
(PPE, Contaminated Labware) (Unused Solutions)

: :

Label Waste Container
(‘Dynarrestin’, Hazard Symbols)

Store in Designated
Hazardous Waste Area

Contact EHS/Licensed Contractor
for Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Dynarrestin.

By adhering to these procedures, laboratory personnel can ensure the safe handling and
disposal of Dynarrestin, minimizing risks to themselves and the environment. Always consult
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your institution's specific safety protocols and the manufacturer's most recent Safety Data
Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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